Cas no 64838-54-6 (L-Proline, 1-(3-mercapto-2-methyl-1-oxopropyl)-)

L-Proline, 1-(3-mercapto-2-methyl-1-oxopropyl)- structure
64838-54-6 structure
Product Name:L-Proline, 1-(3-mercapto-2-methyl-1-oxopropyl)-
CAS No:64838-54-6
MF:C9H15NO3S
MW:217.285301446915
CID:415526
PubChem ID:12877547
Update Time:2025-04-19

L-Proline, 1-(3-mercapto-2-methyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Proline, 1-(3-mercapto-2-methyl-1-oxopropyl)-
    • (S)-(-)-1-(3-Mercapto-2-methyl-1-oxopropyl)-L-proline
    • 1-(3-mercapto-2-methylpropanoyl)-L-proline
    • 1-(3-Mercapto-2-methyl-1-oxopropyl)-L-proline
    • FAKRSMQSSFJEIM-MLWJPKLSSA-N
    • AKOS015894850
    • 64838-54-6
    • 1-[3-mercapto-2-methylpropanoyl]-L-proline
    • SCHEMBL675797
    • 1-(2-Methyl-3-sulfanylpropanoyl)-L-proline
    • (S)-(-)-1-(3-Mercapto-2-methylpropionyl)-L-proline
    • (S)-1-(3-Mercapto-2-methyl-1-oxopropyl)-L-proline
    • DTXSID80512156
    • Inchi: 1S/C9H15NO3S/c1-6(5-14)8(11)10-4-2-3-7(10)9(12)13/h6-7,14H,2-5H2,1H3,(H,12,13)/t6?,7-/m0/s1
    • InChI Key: FAKRSMQSSFJEIM-MLWJPKLSSA-N
    • SMILES: SCC(C)C(N1CCC[C@H]1C(=O)O)=O

Computed Properties

  • Exact Mass: 217.07726451g/mol
  • Monoisotopic Mass: 217.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 58.6Ų
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